N-(3-ethoxypropyl)-1-(4-methoxy-3-methylbenzenesulfonyl)piperidine-4-carboxamide

• IUPAC Name: 1-(4-methoxy-3-methylphenyl)sulfonyl-N-(1-phenylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C22H28N2O4S/c1-16-15-20(9-10-21(16)28-3)29(26,27)24-13-11-19(12-14-24)22(25)23-17(2)18-7-5-4-6-8-18/h4-10,15,17,19H,11-14H2,1-3H3,(H,23,25)
• InChI Key: UTSMZOYQTNKKOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC(C)C3=CC=CC=C3)OC
• Molecular Formula: C22H28N2O4S
• Molecular Weight: 416.5 g/mol

Description

N-(3-ethoxypropyl)-1-(4-methoxy-3-methylbenzenesulfonyl)piperidine-4-carboxamide, also known as EPPC, is a chemical compound that has been widely used in scientific research due to its unique properties. EPPC is a piperidine derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool in the study of various biological processes. In

Mechanism of Action

The mechanism of action of N-(3-ethoxypropyl)-1-(4-methoxy-3-methylbenzenesulfonyl)piperidine-4-carboxamide is not fully understood, but it is thought to involve the modulation of ion channels and receptors in the cell membrane. This compound has been shown to interact with both voltage-gated and ligand-gated ion channels, leading to changes in membrane potential and ion flux. Additionally, this compound has been shown to interact with the GABA receptor, which is involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects, depending on the specific system being studied. In the central nervous system, this compound has been shown to have analgesic and anesthetic effects, as well as sedative and hypnotic effects. In the cardiovascular system, this compound has been shown to have vasodilatory effects, which may be due to its ability to modulate ion channels in smooth muscle cells. In cancer research, this compound has been shown to inhibit the growth of certain types of cancer cells, possibly through the induction of apoptosis.

Advantages and Limitations for Lab Experiments

N-(3-ethoxypropyl)-1-(4-methoxy-3-methylbenzenesulfonyl)piperidine-4-carboxamide has several advantages as a tool for scientific research. It is a highly specific compound that can be used to target specific ion channels and receptors, allowing for precise modulation of cellular activity. Additionally, this compound is relatively easy to synthesize, making it readily available for use in laboratory experiments. However, there are also limitations to the use of this compound in laboratory experiments. Its effects can be highly dependent on the specific system being studied, and its use may be limited by its potential toxicity and side effects.

Future Directions

There are several future directions for research involving N-(3-ethoxypropyl)-1-(4-methoxy-3-methylbenzenesulfonyl)piperidine-4-carboxamide. One area of interest is the development of new cancer therapies based on the inhibition of cancer cell growth by this compound. Another area of interest is the study of this compound's effects on ion channels and receptors in different systems, which may lead to the development of new treatments for pain, hypertension, and other conditions. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects, in order to optimize its use as a tool for scientific research.

Synthesis Methods

The synthesis of N-(3-ethoxypropyl)-1-(4-methoxy-3-methylbenzenesulfonyl)piperidine-4-carboxamide is a complex process that involves several steps. One commonly used method involves the reaction of piperidine with 4-methoxy-3-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with ethyl 3-bromo propionate to yield this compound. Other methods involve the use of different starting materials and reaction conditions, but the overall process remains similar.

Scientific Research Applications

N-(3-ethoxypropyl)-1-(4-methoxy-3-methylbenzenesulfonyl)piperidine-4-carboxamide has been used in a wide range of scientific research applications, including studies on the central nervous system, cardiovascular system, and cancer. In the central nervous system, this compound has been shown to have analgesic and anesthetic effects, making it a valuable tool in the study of pain and consciousness. In the cardiovascular system, this compound has been shown to have vasodilatory effects, which may have implications for the treatment of hypertension. In cancer research, this compound has been shown to inhibit the growth of certain types of cancer cells, making it a potential candidate for the development of new cancer therapies.